CID 443388 CID 443388 CB 3717 is an antineoplastic agent; folic acid antagonist; enzyme inhibitor.
Brand Name: Vulcanchem
CAS No.: 76849-19-9
VCID: VC0522839
InChI: InChI=1S/C24H23N5O6/c1-2-11-29(13-14-3-8-18-17(12-14)22(33)28-24(25)27-18)16-6-4-15(5-7-16)21(32)26-19(23(34)35)9-10-20(30)31/h1,3-8,12,19H,9-11,13H2,(H,26,32)(H,30,31)(H,34,35)(H3,25,27,28,33)/t19-/m0/s1
SMILES: C#CCN(CC1=CC2=C(C=C1)NC(=NC2=O)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O
Molecular Formula: C24H23N5O6
Molecular Weight: 477.5 g/mol

CID 443388

CAS No.: 76849-19-9

Inhibitors

VCID: VC0522839

Molecular Formula: C24H23N5O6

Molecular Weight: 477.5 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

CID 443388 - 76849-19-9

CAS No. 76849-19-9
Product Name CID 443388
Molecular Formula C24H23N5O6
Molecular Weight 477.5 g/mol
IUPAC Name (2S)-2-[[4-[(2-amino-4-oxo-1H-quinazolin-6-yl)methyl-prop-2-ynylamino]benzoyl]amino]pentanedioic acid
Standard InChI InChI=1S/C24H23N5O6/c1-2-11-29(13-14-3-8-18-17(12-14)22(33)28-24(25)27-18)16-6-4-15(5-7-16)21(32)26-19(23(34)35)9-10-20(30)31/h1,3-8,12,19H,9-11,13H2,(H,26,32)(H,30,31)(H,34,35)(H3,25,27,28,33)/t19-/m0/s1
Standard InChIKey LTKHPMDRMUCUEB-IBGZPJMESA-N
Isomeric SMILES C#CCN(CC1=CC2=C(C=C1)NC(=NC2=O)N)C3=CC=C(C=C3)C(=O)N[C@@H](CCC(=O)O)C(=O)O
SMILES C#CCN(CC1=CC2=C(C=C1)NC(=NC2=O)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O
Canonical SMILES C#CCN(CC1=CC2=C(C=C1)NC(=NC2=O)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O
Appearance Solid powder
Description CB 3717 is an antineoplastic agent; folic acid antagonist; enzyme inhibitor.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms CB 3717; CB-3717; CB3717; N(sup 10)-Propargyl-5,8-dideazafolic acid;
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